1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-5-carbaldehyde

Specification

• CAS No.: 1780505-90-9
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 2-ethyl-5-pyridin-2-ylpyrazole-3-carbaldehyde
• Standard InChI: InChI=1S/C11H11N3O/c1-2-14-9(8-15)7-11(13-14)10-5-3-4-6-12-10/h3-8H,2H2,1H3
• Standard InChI Key: OJPWCEPEOJOGJV-UHFFFAOYSA-N
• SMILES: CCN1C(=CC(=N1)C2=CC=CC=N2)C=O
• Canonical SMILES: CCN1C(=CC(=N1)C2=CC=CC=N2)C=O

Introduction

1-Ethyl-3-(pyridin-2-yl)-1H-pyrazole-5-carbaldehyde is a synthetic organic compound that combines a pyrazole ring with a pyridine moiety and an aldehyde functional group. This compound is of interest in various fields, including pharmaceuticals and materials science, due to its potential biological activity and chemical versatility.

Synthesis and Preparation

While specific synthesis methods for 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-5-carbaldehyde are not detailed in the available literature, compounds with similar structures often involve multi-step reactions starting from pyrazole or pyridine precursors. Common methods include condensation reactions and the use of Vilsmeier-Haack reagents for introducing the aldehyde group, as seen in related pyrazole derivatives.

Applications and Potential Uses

• Pharmaceuticals: Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a pyridine ring and an aldehyde group in 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-5-carbaldehyde suggests potential applications in drug development.

• Materials Science: The compound's structure could be useful in designing materials with specific optical or electronic properties.

Research Findings

Research on 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-5-carbaldehyde is limited, but studies on similar compounds highlight the importance of pyrazole and pyridine derivatives in medicinal chemistry. The compound's aldehyde group offers opportunities for further chemical modification, which could enhance its biological activity or material properties.